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The table below summarizes the corrosion resistance performance of various HDTMS-modified coatings as

reported in recent experimental studies.

Water .
. L Corrosion
Coating Application Test Contact Key L
. Substrate ) Performance T Citation
Composition Method Environment Angle . Findings
©) Metrics

| Epoxy/SiO2@CuO/HDTMS | Aluminum Alloy | Spray Coating | Not Specified (Electrochemical tests) |
Superhydrophobic (Specific value not stated) |  Significant reduction in corrosion rate per Tafel analysis. *
Superior performance in EIS tests. | Coating combines superhydrophobicity with photocatalytic self-cleaning.
Excellent adhesion and durability. | [1] | | Zn-Ni/HDTMS | N80 Steel | Pulsed Electrodeposition | 3.5 wt% NaCl
Solution | 157 + 1 | « Corresion inhibition rate: 94.41% < Low corrosion current density. « Impedance modulus
increased by one order of magnitude. | Excellent superhydrophobicity (low sliding angle of 6°) and corrosion
resistance. | [2] | | Ni-B/TiC/HDTMS | Not Specified | Electroless Deposition | 3.5 wt% NaCl Solution | 151.2 | ¢
Corrosion inhibition rate: 99.67% < Impedance: 3.107x10°> Q-cm? | Coating also exhibits high hardness (~955

HV) and good self-cleaning properties. | [3] |

Experimental Protocols for Key Studies

To ensure the validity and reproducibility of the data, here are the detailed experimental methodologies from the

cited works.
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e Protocol for Superhydrophobic Epoxy Resin Coating [1]

o Nanoparticle Synthesis: Flower-shaped SiO2@CuO core-shell nanoparticles were fabricated via a
liquid-phase reduction method, followed by a hydrothermal reaction at 200°C for 12 hours.

o Surface Modification: The synthesized SiO2@CuO nanoparticles were modified with HDTMS by
reacting in a mixture of water, ethanol, and HDTMS at 30°C for 24 hours.

o Substrate Preparation: The aluminum alloy substrate was first treated with NaOH to induce surface
roughness through chemical corrosion.

o Coating Application: The modified nanoparticles were dispersed in xylene and mixed with an epoxy
resin (E-44) and a curing agent. The mixture was then spray-coated onto the pre-treated substrate.

o Curing: The coated substrate was baked at 140°C for 2 hours to form the final superhydrophobic
coating.

o Corrosion Analysis: Corrosion resistance was evaluated using Tafel curve analysis and
Electrochemical Impedance Spectroscopy (EIS).

e Protocol for Zn-Ni/HDTMS Coating [2]

o Electrodeposition: A Zn-Ni (ZN) alloy coating was deposited on N80 steel using a two-step pulsed
electrodeposition process. The current density was optimized to create micro/nano-structures on the
surface.

o Hydrophobic Modification: The electrodeposited coating was subsequently modified by treatment
with an HDTMS solution to lower its surface energy.

o Performance Testing: The superhydrophobic properties were confirmed by measuring the water
contact angle (WCA) and sliding angle (SA). Corrosion resistance was tested in a 3.5 wt% NacCl
solution using electrochemical methods to determine corrosion current density and impedance.

HDTMS Modification and Corrosion Testing Workflows

The following diagrams, created using Graphviz, illustrate the core experimental workflows and mechanisms

described in the research.

Diagram 1: General Workflow for Developing HDTMS-Modified
Coatings

This diagram outlines the common procedural pathways for creating and validating HDTMS-modified coatings, as

detailed across multiple studies [1] [2] [3].
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Diagram 2: Mechanism of SiO2 Hydrophobic Modification with
HDTMS

This diagram illustrates the chemical modification process where HDTMS grafts onto nano-SiOz, a key step for

creating superhydrophobic surfaces [1] [4].
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Key Insights and Comparative Analysis

¢ Synergy of Roughness and Low Surface Energy: The high corrosion resistance stems from the
combined effect of micro/nano-scale surface roughness (from nanoparticles or electrodeposited structures)
and the low surface energy provided by the grafted HDTMS alkyl chains [1] [4] [2]. This combination creates
a superhydrophobic state that minimizes the contact area between the metal substrate and corrosive
electrolytes.

¢ Validation via Electrochemical Methods: The primary and most reliable data for corrosion resistance
comes from standardized electrochemical tests. Electrochemical Impedance Spectroscopy (EIS) and
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Tafel plot analysis provide quantitative measures of corrosion rates and coating integrity [1] [2] [3].

¢ Versatility of HDTMS: HDTMS is effective as a modifying agent for diverse material systems, including
polymer composites (epoxy), ceramic composites (SiOz, TiC), and metallic alloys (Zn-Ni, Ni-B). This makes
it a versatile tool for surface engineering across various applications [1] [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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